Cas no 88598-52-1 (1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester)

1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester structure
88598-52-1 structure
Product Name:1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester
CAS No:88598-52-1
MF:C27H18O5
MW:422.428827762604
CID:627462
PubChem ID:71318917
Update Time:2025-04-19

1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester
    • diphenyl 2-benzoylbenzene-1,4-dicarboxylate
    • DTXSID80748973
    • 88598-52-1
    • Inchi: 1S/C27H18O5/c28-25(19-10-4-1-5-11-19)24-18-20(26(29)31-21-12-6-2-7-13-21)16-17-23(24)27(30)32-22-14-8-3-9-15-22/h1-18H
    • InChI Key: RTTXDVFPTQWDTG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C1=CC=C(C(=O)OC2C=CC=CC=2)C=C1C(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 422.11542367g/mol
  • Monoisotopic Mass: 422.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 69.7Ų
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